N-methyl-1-[1-(2-methylpropyl)-1H-benzimidazol-2-yl]methanamine

• IUPAC Name: N-methyl-1-[1-(2-methylpropyl)benzimidazol-2-yl]methanamine
• InChI: InChI=1S/C13H19N3/c1-10(2)9-16-12-7-5-4-6-11(12)15-13(16)8-14-3/h4-7,10,14H,8-9H2,1-3H3
• InChI Key: DEVPLTRXKWKXDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=CC=CC=C2N=C1CNC
• Molecular Formula: C13H19N3
• Molecular Weight: 217.31 g/mol

Description

N-methyl-1-[1-(2-methylpropyl)-1H-benzimidazol-2-yl]methanamine, also known as IB-MECA, is a synthetic compound that belongs to the class of adenosine A3 receptor agonists. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

N-methyl-1-[1-(2-methylpropyl)-1H-benzimidazol-2-yl]methanamine exerts its effects through activation of adenosine A3 receptors. Adenosine A3 receptors are G protein-coupled receptors that are expressed in various tissues, including the brain, heart, and immune system. Activation of adenosine A3 receptors has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and increase the production of anti-inflammatory cytokines, such as IL-10. It has also been shown to induce apoptosis in cancer cells and inhibit angiogenesis. In addition, it has been shown to have neuroprotective effects, including reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-methyl-1-[1-(2-methylpropyl)-1H-benzimidazol-2-yl]methanamine in lab experiments is its specificity for adenosine A3 receptors, which allows for more targeted effects. However, one limitation is that it can be difficult to obtain pure this compound due to its low solubility in water.

Future Directions

There are several future directions for research on N-methyl-1-[1-(2-methylpropyl)-1H-benzimidazol-2-yl]methanamine. One area of interest is its potential use in combination with other chemotherapeutic agents for cancer treatment. Another area of interest is its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Further research is also needed to better understand the mechanisms underlying its anti-inflammatory and neuroprotective effects.

Synthesis Methods

N-methyl-1-[1-(2-methylpropyl)-1H-benzimidazol-2-yl]methanamine can be synthesized by the reaction of 2-methylpropylamine with 2-nitrobenzimidazole, followed by reduction of the nitro group to an amino group using palladium on carbon and hydrogen gas. The resulting amine is then methylated using methyl iodide and potassium carbonate to obtain this compound.

Scientific Research Applications

N-methyl-1-[1-(2-methylpropyl)-1H-benzimidazol-2-yl]methanamine has been studied extensively for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. It has been studied for its potential use in the treatment of rheumatoid arthritis, asthma, and multiple sclerosis. It has also been shown to have potential as a chemotherapeutic agent for various types of cancer, including breast cancer, lung cancer, and leukemia.